molecular formula C17H12 B1173288 COPPER(I)SULPHITE,MONOHYDRATE CAS No. 10294-49-2

COPPER(I)SULPHITE,MONOHYDRATE

Cat. No.: B1173288
CAS No.: 10294-49-2
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Copper(I) sulphite monohydrate (chemical formula: Cu₂SO₃·H₂O) is a copper(I) salt derived from sulphurous acid (H₂SO₃). It contains copper in the +1 oxidation state, coordinated by sulphite ions (SO₃²⁻) and one water molecule of crystallization. Copper(I) compounds are generally less common than copper(II) derivatives due to the instability of Cu⁺ in aqueous solutions under oxidizing conditions .

Properties

CAS No.

10294-49-2

Molecular Formula

C17H12

Synonyms

COPPER(I)SULPHITE,MONOHYDRATE

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Copper Compounds

The following analysis compares Copper(I) sulphite monohydrate with structurally or functionally related copper compounds, leveraging data from the provided evidence.

Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

  • Formula & Structure : Contains Cu²⁺ ions, sulfate (SO₄²⁻), and five water molecules .
  • Solubility : Highly soluble in water (148 g/100 mL at 20°C) .
  • Uses : Widely employed as a laboratory reagent, fungicide, and in electroplating .
  • Toxicity : Oral LD₅₀ (rat) = 710 mg/kg; causes gastrointestinal distress and systemic toxicity .

Copper(II) Acetate Monohydrate (Cu(CH₃COO)₂·H₂O)

  • Formula & Structure : Cu²⁺ with acetate ligands and one water molecule .
  • Solubility: Soluble in water and ethanol .
  • Toxicity : Moderate toxicity (oral LD₅₀ in rats = 710 mg/kg); hazardous upon ingestion or intraperitoneal exposure .

Copper(I) Triphenylphosphine Complexes

  • Structure : Copper(I) coordinated by triphenylphosphine (PPh₃) and ethylpyridine ligands, forming stable complexes .
  • Stability: Cu⁺ complexes are less prone to oxidation in non-aqueous environments .
  • Applications : Used in catalysis and materials science due to their redox activity .

Copper(II) Sulphide (CuS)

  • Formula & Structure : Contains Cu²⁺ and sulphide (S²⁻) ions .
  • Uses : Semiconductor material and in photovoltaic applications .
  • Solubility : Insoluble in water but reacts with acids .

Data Table: Comparative Properties

Compound Formula Oxidation State Hydration Solubility (Water) Key Uses Toxicity (LD₅₀, rat)
Copper(I) Sulphite Monohydrate Cu₂SO₃·H₂O +1 Monohydrate Limited data Not well-documented Unknown
Copper(II) Sulfate Pentahydrate CuSO₄·5H₂O +2 Pentahydrate 148 g/100 mL Fungicide, electroplating 710 mg/kg
Copper(II) Acetate Monohydrate Cu(CH₃COO)₂·H₂O +2 Monohydrate Soluble Organic synthesis 710 mg/kg
Copper(II) Sulphide CuS +2 Anhydrous Insoluble Semiconductors Not reported

Key Research Findings

Oxidation State Stability : Copper(I) compounds (e.g., triphenylphosphine complexes) are stabilized by strong π-acceptor ligands, while copper(II) derivatives dominate in aqueous systems due to Cu⁺ disproportionation .

Hydration Effects: Monohydrate forms (e.g., Cu(II) acetate) exhibit distinct crystallographic properties compared to pentahydrates (e.g., CuSO₄·5H₂O), influencing solubility and reactivity .

Toxicity Trends : Copper(II) compounds generally show higher acute toxicity than copper(I) derivatives, likely due to stronger oxidative stress .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.